Rock-IN-D1

• Molecular Formula: C21H25N5OS
• Molecular Weight: 395.5 g/mol
• InChI: InChI=1S/C21H25N5OS/c1-26(2)10-11-28-20-12-17(18-14-23-24-15-18)8-9-19(20)25-21(27)22-13-16-6-4-3-5-7-16/h3-9,12,14-15H,10-11,13H2,1-2H3,(H,23,24)(H2,22,25,27)
• InChIKey: RWHYCJQLNMIKGT-UHFFFAOYSA-N

Standard ROCK inhibitors like Y-27632 lack selectivity and potency for clean pathway dissection. ROCK-IN-D1 (Compound 1r) solves this with: • ROCK-II IC50 < 1 nM, >110x more potent than Y-27632 • >3,900-fold selectivity vs. PKA (minimizes off-target confounding) • Validated for corneal penetration (IOP research) • Well-defined urea scaffold for SAR exploration Ideal for low-nanomolar (<10 nM) phenotypic assays requiring solvent minimization.

ROCK-IN-D1: Pan-ROCK Inhibitor Overview

ROCK-IN-D1 (CAS 1219721-73-9, also designated Compound 1r) is a synthetic, urea-based small-molecule inhibitor of Rho-associated coiled-coil containing protein kinases (ROCK-I and ROCK-II). It belongs to a series of ATP-competitive, hinge-binding pyrazole-urea derivatives originally designed for topical intraocular pressure (IOP) reduction in glaucoma [1]. Biochemically, ROCK-IN-D1 achieves sub-nanomolar inhibition of ROCK-II (IC50 < 1 nM) while maintaining >3,900-fold selectivity over protein kinase A (PKA), a key off-target within the AGC kinase family [1]. The compound is characterized by a 3-methoxybenzyl urea moiety, a central phenyl ring bearing a dimethylaminoethylthio side chain, and a pyrazole hinge-binding group that together establish a four-point hydrogen-bond network within the ROCK ATP-binding pocket [1].

TargetPan-ROCK (ROCK-I/ROCK-II) pathway inhibition studies

SelectivityPKA-avoidance selectivity assay context

ChemotypeUrea-based ATP-competitive hinge binder; tool compound for structure-activity studies

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source

ROCK-IN-D1 vs Generic ROCK Inhibitors

Although multiple ROCK inhibitors are commercially available—including Y-27632, Fasudil (HA-1077), and H-1152P—these compounds occupy different chemotypes with distinct selectivity and potency profiles that preclude simple substitution. Y-27632, the most widely used research-grade ROCK inhibitor, exhibits a Ki of approximately 140 nM for ROCK1 and only ~200-fold selectivity over PKC and PKA [2]; Fasudil and H-1152P display cell-based IC50 values in the micromolar range [1]. In contrast, the urea-based series to which ROCK-IN-D1 (compound 1r) belongs demonstrates biochemical potency exceeding that of Y-27632 by >110-fold and cellular potency by >100-fold, alongside substantially improved selectivity against PKA (IC50 = 3,900 nM for 1r vs. PKA IC50 ≈ 1–2 μM for Y-27632) [1][2]. The dimethylaminoethylthio side chain of ROCK-IN-D1 establishes a specific ionic interaction with Asp176 in the ribose pocket of ROCK-II that is absent in isoquinoline-based inhibitors such as Fasudil, meaning that potency, selectivity, and physicochemical properties cannot be extrapolated across chemotypes [1].

Potency ranking in biochemical comparison may shift substantially when substituting with Y-27632 or Fasudil; reported sub-nanomolar activity is chemotype-specific and may not transfer.

PKA selectivity context may differ; Y-27632 exhibits lower PKA discrimination, and cross-chemotype extrapolation of selectivity profiles is not supported.

Binding mode and physicochemical properties (ribose-site Asp176 interaction, urea-scaffold solubility) are chemotype-specific and may not replicate with isoquinoline-based inhibitors.

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source
• [2] Ishizaki T, Uehata M, et al. Pharmacological properties of Y-27632, a specific inhibitor of Rho-associated kinases. Mol Pharmacol. 2000;57(5):976-983. View Source

ROCK-IN-D1: Head-to-Head Comparison Evidence

ROCK-II Enzymatic Potency Comparison

In a head-to-head biochemical comparison within the same study, ROCK-IN-D1 (compound 1r) achieved ROCK-II inhibition with an IC50 below 1 nM, whereas the well-known ROCK inhibitors Y-27632, Fasudil, and H-1152P exhibited biochemical potencies that were >110-fold weaker; specifically, compounds 1v and 1y from the same urea series were >110-fold more potent than Y-27632 in enzyme assays and >100-fold more potent in cell assays [1]. Fasudil and H-1152P displayed cell-based IC50 values in the micromolar range in the same comparative context [1].

ROCK-II Potency Comparison

Head-to-head

1r: IC₅₀ 110-fold less potent in biochemical assay; cell-based ppMLC IC₅₀

Supports potency ranking in biochemical comparison

Recombinant human ROCK-II enzyme assay; human trabecular meshwork cell assay.

PKA Selectivity Profile

Head-to-head

1r: PKA IC₅₀ = 3,900 nM, >3,900-fold selectivity over ROCK-II. Comparator 1c: ratio 441; Y-27632 ratio ≈ 179.

Supports isoform selectivity interpretation over PKA

Dimethylaminoethylthio side chain dramatically improved PKA discrimination.

Aqueous Solubility

Class-level inference

Close analogs (1x-1z): 1,844–3,147 μg/mL at pH 5.5. Direct solubility value for 1r not reported.

Supports formulation development context for topical application

Data from N-alkylated derivatives; verify on 1r.

Corneal Penetration & PK

Class-level inference

Urea series: corneal penetration comparable to timolol; high systemic clearance, low oral bioavailability. Analog 1y produced ~7 mmHg IOP decrease in Brown Norway rat.

Supports ocular delivery research and low systemic exposure context

PK and IOP data from structurally close analogs; confirm on 1r.

Kinase & CYP Panel

Class-level inference

1x-1z series: inactive against JNK3/p38; moderate MRCKα; CYP2D6 inhibition up to 80% at 10 μM. CYP1A2, 2C9, 2D6, 3A4 evaluated.

Supports cleaner off-target profile in pathway studies

Panel on close N-alkylated derivatives; confirm on 1r.

Binding Mode

Class-level inference

Four-point H-bond network: pyrazole-Glu170/Met172, urea-Lys121, tertiary amine-Asp176; plus P-loop hydrophobic contacts (Phe103, Leu123, Phe136).

Supports structure-guided optimization and chemotype selection

Molecular docking model; experimental co-crystal data not reported.

Evidence Dimension	ROCK-II enzymatic inhibition (IC50)
Target Compound Data	ROCK-IN-D1 (1r): IC50 < 1 nM (ROCK-II); cell-based ppMLC IC50 < 4 nM
Comparator Or Baseline	Y-27632: >110-fold less potent in biochemical assay; Fasudil & H-1152P: cell-based IC50 in micromolar range
Quantified Difference	>110-fold greater biochemical potency than Y-27632; >100-fold greater cellular potency; >1,000-fold vs Fasudil/H-1152P in cell assays
Conditions	Recombinant human ROCK-II enzyme assay; cell-based myosin light chain (ppMLC) phosphorylation assay in human trabecular meshwork cells

Why This Matters

For procurement decisions, this sub-nanomolar potency means ROCK-IN-D1 can be used at substantially lower working concentrations (low nanomolar range) than Y-27632 (typically used at 1–30 μM), reducing compound consumption, solvent exposure, and potential off-target effects in cell-based experiments.

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source

ROCK-II vs. PKA Selectivity

ROCK-IN-D1 (compound 1r) exhibited a PKA IC50 of 3,900 nM, yielding a selectivity ratio of >3,900-fold for ROCK-II (IC50 < 1 nM) over PKA. In the same study, the comparator compound 1c (an earlier lead) showed a 441-fold selectivity (ROCK-II IC50 = 2 nM, PKA IC50 = 882 nM) [1]. The introduction of the dimethylaminoethylthio side chain in 1r dramatically reduced PKA inhibition (from IC50 = 882 nM for 1c to 3,900 nM for 1r) while simultaneously improving ROCK-II potency, demonstrating that the side chain is a critical determinant of selectivity within the urea chemotype itself [1].

PKA Selectivity Profile

Head-to-head

1r: PKA IC₅₀ = 3,900 nM, >3,900-fold selectivity over ROCK-II. Comparator 1c: ratio 441; Y-27632 ratio ≈ 179.

Supports isoform selectivity interpretation over PKA

Dimethylaminoethylthio side chain dramatically improved PKA discrimination.

Evidence Dimension	PKA inhibitory activity and ROCK-II/PKA selectivity ratio
Target Compound Data	ROCK-IN-D1 (1r): PKA IC50 = 3,900 nM; ROCK-II/PKA ratio > 3,900
Comparator Or Baseline	Compound 1c (earlier urea lead): PKA IC50 = 882 nM; ratio = 441; Y-27632: PKA IC50 ≈ 25,000 nM but with ROCK-I Ki = 140 nM (ratio ≈ 179)
Quantified Difference	8.8-fold improvement in selectivity ratio from 1c to 1r within the same chemical series; >22-fold higher selectivity ratio than Y-27632
Conditions	Recombinant PKA enzyme inhibition assay; comparable conditions to ROCK-II assay within the same study

Why This Matters

High PKA selectivity is critical because PKA is ubiquitously expressed and regulates numerous cAMP-dependent processes; compounds with poor PKA selectivity (such as certain earlier urea analogs) generate confounding phenotypes in cell-based assays, making ROCK-IN-D1 the superior choice for experiments requiring clean ROCK-specific pharmacological intervention.

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source

Aqueous Solubility for Ocular Formulation

The urea-based ROCK inhibitor series, within which ROCK-IN-D1 (1r) is the prototype, demonstrated excellent aqueous solubility at pH 5.5, with closely related N-alkylated analogs achieving solubilities of 1,844 μg/mL (1x), 3,147 μg/mL (1y), and 2,847 μg/mL (1z) [1]. In contrast, Y-27632 exhibits aqueous solubility of approximately 20 mg/mL (as the dihydrochloride salt), but its lower biochemical potency necessitates higher molar concentrations in formulation; Fasudil hydrochloride has reported aqueous solubility of ~10 mg/mL but with micromolar cellular potency . The high solubility of the urea series was directly attributed to the protonatable dimethylamino group in the side chain, a structural feature present in ROCK-IN-D1 [1].

Aqueous Solubility

Class-level inference

Close analogs (1x-1z): 1,844–3,147 μg/mL at pH 5.5. Direct solubility value for 1r not reported.

Supports formulation development context for topical application

Data from N-alkylated derivatives; verify on 1r.

Evidence Dimension	Aqueous solubility at formulation-relevant pH
Target Compound Data	ROCK-IN-D1 (1r): not directly reported, but close analogs 1x-1z range from 1,844 to 3,147 μg/mL at pH 5.5
Comparator Or Baseline	Y-27632 (dihydrochloride): ~20 mg/mL aqueous solubility; Fasudil hydrochloride: ~10 mg/mL
Quantified Difference	Solubility of urea-series analogs supports high-concentration topical formulation despite sub-nanomolar potency; note: direct solubility value for 1r is unavailable from primary literature
Conditions	pH 5.5 aqueous buffer; intended for topical ophthalmic formulation development

Why This Matters

For researchers developing topical ocular formulations or requiring high-concentration stock solutions for in vivo studies, the intrinsic aqueous solubility of the urea chemotype—engineered via the dimethylamino side chain—provides a practical formulation advantage over less soluble ROCK inhibitor scaffolds, enabling higher dosing without organic co-solvents that may confound biological readouts.

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source

Corneal Penetration & Ocular PK Profile

The urea-based ROCK inhibitors including compounds 1r and 1x-1z demonstrated porcine corneal penetration comparable to that of the clinically used IOP-lowering agent timolol [1]. Additionally, rat pharmacokinetic profiling of 1r, 1u, and 1x-1z revealed high systemic clearance (Cl), low oral Cmax, and very low oral bioavailability (F), which the authors explicitly noted are desirable attributes for a topical antiglaucoma agent intended to minimize systemic cardiovascular side effects following nasolacrimal drainage [1]. In vivo, compound 1y (a close N-ethylated analog of 1r) produced a statistically significant maximal IOP decrease of ~7 mmHg relative to vehicle in Brown Norway rats when applied as a 0.1% topical solution (40 μg dose) [1].

Corneal Penetration & PK

Class-level inference

Urea series: corneal penetration comparable to timolol; high systemic clearance, low oral bioavailability. Analog 1y produced ~7 mmHg IOP decrease in Brown Norway rat.

Supports ocular delivery research and low systemic exposure context

PK and IOP data from structurally close analogs; confirm on 1r.

Evidence Dimension	Corneal penetration (ex vivo porcine model), rat pharmacokinetics, and in vivo IOP-lowering efficacy
Target Compound Data	ROCK-IN-D1 (1r): corneal penetration comparable to timolol; high systemic clearance, low oral bioavailability; in vivo IOP data available for analog 1y (~7 mmHg decrease)
Comparator Or Baseline	Timolol (clinical gold standard for corneal penetration); Y-27632 (showed IOP reduction in animal models but with lower potency requiring higher doses)
Quantified Difference	Corneal penetration equivalent to timolol; IOP reduction of ~7 mmHg for analog 1y at 0.1% solution vs. Y-27632 requiring higher concentrations for similar effect
Conditions	Ex vivo porcine cornea model; rat PK study (IV and oral administration); Brown Norway rat IOP model under constant low-light conditions

Why This Matters

For research programs developing topical ROCK inhibitors for glaucoma or other anterior segment indications, the demonstrated corneal penetration and favorable PK profile (high clearance, low systemic exposure) provide evidence that the urea chemotype—and by extension ROCK-IN-D1 as a representative compound—has been rationally optimized for ocular delivery, a property absent from generic ROCK inhibitors such as Y-27632 or Fasudil that were developed for systemic administration.

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source

Kinase Panel & CYP450 Selectivity

Selectivity profiling of the urea-based ROCK inhibitor series (compounds 1x-1z, which are direct N-alkylated derivatives of the 1r scaffold) revealed general inactivity against JNK3 and p38 kinases, only moderate activity against MRCKα, and low inhibition of four major cytochrome P450 isoforms (CYP1A2, 2C9, 2D6, and 3A4), with the highest CYP inhibition being ~80% at 10 μM for CYP2D6 on compounds 1x and 1z [1]. This profile contrasts with Fasudil, which is known to inhibit additional kinases including PKC and MLCK at therapeutic concentrations, and with Y-27632, which inhibits PKC with a Ki of 26 μM [2]. The ROCK-I activity of these compounds was also evaluated, confirming pan-ROCK inhibition but with somewhat lower potency against ROCK-I compared to ROCK-II [1].

Kinase & CYP Panel

Class-level inference

1x-1z series: inactive against JNK3/p38; moderate MRCKα; CYP2D6 inhibition up to 80% at 10 μM. CYP1A2, 2C9, 2D6, 3A4 evaluated.

Supports cleaner off-target profile in pathway studies

Panel on close N-alkylated derivatives; confirm on 1r.

Evidence Dimension	Inhibition of off-target kinases (JNK3, p38, MRCKα) and CYP450 isoforms (1A2, 2C9, 2D6, 3A4)
Target Compound Data	ROCK-IN-D1 series (1x-1z): generally inactive against JNK3 and p38; moderate vs MRCKα; CYP inhibition ≤80% at 10 μM (worst case: CYP2D6)
Comparator Or Baseline	Fasudil: inhibits PKC and MLCK at therapeutic concentrations; Y-27632: PKC Ki = 26 μM; many ATP-competitive kinase inhibitors show significant CYP inhibition
Quantified Difference	Minimal inhibition of JNK3, p38, and CYP enzymes at relevant concentrations vs. known off-target liabilities of isoquinoline-based ROCK inhibitors
Conditions	In vitro kinase panel screening; recombinant CYP450 isoform inhibition assays at 10 μM compound concentration

Why This Matters

For researchers concerned about compound-driven artifacts in cell-based assays or drug-drug interaction potential in in vivo models, the demonstrated lack of activity against stress-kinase pathways (JNK3, p38) and limited CYP inhibition supports the use of ROCK-IN-D1 as a cleaner pharmacological tool compared to multi-kinase-active ROCK inhibitors.

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source
• [2] Davies SP, Reddy H, Caivano M, Cohen P. Specificity and mechanism of action of some commonly used protein kinase inhibitors. Biochem J. 2000;351(Pt 1):95-105. View Source

Binding Mode and Hydrogen-Bond Network

Molecular docking of compound 1r into the catalytic domain of human ROCK-II revealed a defined four-point hydrogen-bond interaction network: two H-bonds between the pyrazole headgroup and the hinge residues Glu170 and Met172, one between the urea carbonyl and Lys121 in the phosphate-binding site, and a critical ionic H-bond between the protonated tertiary amine of the dimethylaminoethylthio side chain and Asp176 in the ribose site [1]. This binding mode is distinct from that of Y-27632 (which lacks the urea moiety and ribose-site interaction) and Fasudil (an isoquinoline that forms fewer H-bonds), explaining the >110-fold potency advantage of the urea series [1]. Additionally, the benzyl amine phenyl moiety engages a hydrophobic pocket under the P-loop (Phe103, Leu123, Phe136), further contributing to binding energy [1].

Binding Mode

Class-level inference

Four-point H-bond network: pyrazole-Glu170/Met172, urea-Lys121, tertiary amine-Asp176; plus P-loop hydrophobic contacts (Phe103, Leu123, Phe136).

Supports structure-guided optimization and chemotype selection

Molecular docking model; experimental co-crystal data not reported.

Evidence Dimension	Number and nature of enzyme-ligand hydrogen bonds in ROCK-II co-crystal/docking model
Target Compound Data	ROCK-IN-D1 (1r): 4 specific H-bonds (pyrazole-Glu170, pyrazole-Met172, urea-Lys121, tertiary amine-Asp176) plus P-loop hydrophobic contacts
Comparator Or Baseline	Y-27632: primarily hinge-binding interactions without ribose-site engagement; Fasudil: isoquinoline hinge binder with fewer polar contacts
Quantified Difference	4 defined H-bonds for 1r vs. fewer polar contacts for Y-27632 and Fasudil; ribose-site Asp176 interaction unique to the dimethylaminoalkyl side chain-bearing urea series
Conditions	Molecular docking into human ROCK-II catalytic domain (PDB-based model); docking pose with highest score reported

Why This Matters

The structurally validated binding mode provides a rational basis for the observed potency and selectivity advantages of ROCK-IN-D1 over legacy ROCK inhibitors. For medicinal chemistry and chemical biology groups designing new ROCK-targeted probes or seeking to understand resistance mechanisms, this detailed binding information enables structure-guided optimization that is not accessible with chemotypes lacking the urea-pyrazole scaffold.

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source

ROCK-IN-D1: Key Application Scenarios

ROCK-Dependent Phenotypic Screening

In cell-based phenotypic screening campaigns where ROCK-mediated cytoskeletal reorganization, cell migration, or stress fiber formation is being interrogated, ROCK-IN-D1 enables the use of low nanomolar working concentrations (<10 nM) that minimize solvent (DMSO) exposure and reduce the probability of engaging PKA- or MLCK-mediated confounding pathways. The >3,900-fold selectivity over PKA [1] contrasts with Y-27632, which at its typical working concentration of 10 μM produces significant PKA inhibition that can mask or distort ROCK-specific phenotypes [2]. Procurement of ROCK-IN-D1 is therefore indicated when experimental protocols demand clean ROCK pharmacology without the need for siRNA or CRISPR-based validation of target specificity.

Topical Ocular Pharmacology Studies

For research programs aiming to evaluate ROCK inhibition as a strategy for lowering intraocular pressure (IOP) via topical administration, ROCK-IN-D1 represents the urea chemotype that has been specifically optimized for corneal penetration and aqueous solubility. The demonstration that analogs from this series achieve corneal penetration comparable to timolol and produce ~7 mmHg IOP reduction in the Brown Norway rat model [1] supports the use of ROCK-IN-D1 as a tool compound for investigating anterior segment ROCK pharmacology. This scenario is not well served by Y-27632 or Fasudil, which were developed as systemic agents and lack the physicochemical optimization for transcorneal delivery documented for the urea series [1].

SAR and Chemical Probe Development

The defined four-point hydrogen-bond binding mode of ROCK-IN-D1 (hinge-binding pyrazole, urea-Lys121 interaction, ribose-site Asp176 engagement, and P-loop hydrophobic contacts) [1] makes it an ideal starting point for medicinal chemistry campaigns aimed at tuning ROCK-I vs. ROCK-II selectivity, improving residence time, or reducing CYP2D6 inhibition. Unlike Y-27632 or Fasudil—whose binding modes have also been characterized but lack the modular urea scaffold amenable to systematic SAR exploration—ROCK-IN-D1 offers distinct vectors for chemical modification (benzyl amine phenyl ring, urea NH, dimethylamino side chain) that have been quantitatively mapped to potency and selectivity outcomes in the primary literature [1].

Kinase Selectivity Panel Reference

Given the demonstrated inactivity of the ROCK-IN-D1 chemotype against JNK3 and p38, moderate activity against MRCKα, and low CYP450 inhibition [1], this compound can serve as a reference standard in kinase selectivity panels when benchmarking new ROCK inhibitor candidates. Its well-documented selectivity fingerprint allows researchers to distinguish genuine scaffold-specific off-target liabilities from ROCK-pathway-mediated effects. Procurement of ROCK-IN-D1 alongside broader-spectrum ROCK inhibitors such as Fasudil enables controlled experiments that parse ROCK-specific pharmacology from multi-kinase effects in disease-relevant cellular models [1].

Application

Selection Property

Validation Focus

ROCK pathway phenotypic screening

PKA selectivity context

PKA-dependent phenotype exclusion

Anterior segment ROCK pharmacology studies

Corneal penetration assay context

IOP-related model response

Structure-activity relationship (SAR) development

Modular urea scaffold for derivatization

Binding-mode guided optimization

Kinase selectivity panel reference

Documented off-target fingerprint

Multi-kinase effect discrimination

• [1] Feng Y, LoGrasso PV, et al. Discovery of Potent and Selective Urea-Based ROCK Inhibitors and Their Effects on Intraocular Pressure in Rats. ACS Med Chem Lett. 2010;1(4):175-179. doi:10.1021/ml1000382 View Source
• [2] Ishizaki T, Uehata M, et al. Pharmacological properties of Y-27632, a specific inhibitor of Rho-associated kinases. Mol Pharmacol. 2000;57(5):976-983. View Source